Cas no 79557-73-6 (1-[3-(But-3-en-2-yl)-2,4-dihydroxyphenyl]ethan-1-one)

• Product Name: 1-[3-(But-3-en-2-yl)-2,4-dihydroxyphenyl]ethan-1-one
• CAS No: 79557-73-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 2802405
• PubChem ID: 13019298
• Update Time: 2025-04-21

1-[3-(But-3-en-2-yl)-2,4-dihydroxyphenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11040846
• DTXSID50515351
• 1-(3-(But-3-en-2-yl)-2,4-dihydroxyphenyl)ethanone
• 1-[3-(But-3-en-2-yl)-2,4-dihydroxyphenyl]ethan-1-one
• 79557-73-6

• Inchi： 1S/C12H14O3/c1-4-7(2)11-10(14)6-5-9(8(3)13)12(11)15/h4-7,14-15H,1H2,2-3H3
• InChI Key： ORMMBNPUNOBQOS-UHFFFAOYSA-N
• SMILES： OC1C(C(C)=O)=CC=C(C=1C(C=C)C)O

Computed Properties

• Exact Mass: 206.094294304Da
• Monoisotopic Mass: 206.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų